tert-Butyl 2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate

• IUPAC Name: tert-butyl 2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• InChI: InChI=1S/C18H22FN3O3/c1-17(2,3)25-16(24)22-10-8-18(9-11-22)15(23)20-14(21-18)12-4-6-13(19)7-5-12/h4-7H,8-11H2,1-3H3,(H,20,21,23)
• InChI Key: GPSSBEFPSWOFSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C(=O)NC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C18H22FN3O3
• Molecular Weight: 347.4 g/mol

Description

Tert-Butyl 2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate is a useful research compound. Its molecular formula is C18H22FN3O3 and its molecular weight is 347.39. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Mirror Symmetry

The crystal structure of closely related spiropiperidines, such as tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate , reveals mirror symmetry and a chair conformation, highlighting its potential in materials science for designing compounds with specific optical properties (Dong et al., 1999).

Synthesis and Novel Routes

A novel synthetic route developed for spirocyclic amide derivatives, starting from similar compounds, indicates the versatility of tert-butyl 2-(4-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate in synthesizing a wide range of spirocyclic compounds, useful in medicinal chemistry and materials science (Srinivasan et al., 2012).

Structural Analysis and Biological Activity

The detailed structural analysis through X-ray diffraction and the evaluation of biological activities, such as antibacterial and anthelmintic properties, of similar compounds suggest the potential of This compound in developing new pharmaceutical agents with specific biological activities (Sanjeevarayappa et al., 2015).

Difluoromethylation and Chemical Transformations

Research on the difluoromethylation of terminal alkynes, utilizing similar compounds, showcases the chemical versatility and potential applications of This compound in synthesizing fluorinated organic molecules, which are valuable in medicinal chemistry and agrochemical research (Okusu et al., 2015).

Conformational Restriction and Peptide Mimetics

The synthesis of spirolactams, acting as conformationally restricted pseudopeptides, from compounds structurally similar to This compound , suggests its use in developing peptide mimetics. These mimetics have implications in drug design, offering a novel approach to targeting protein-protein interactions (Fernandez et al., 2002).